Naloxone
Naloxone
Naloxone is a thebaine derivate with competitive opioid antagonistic properties. Naloxone reverses the effects of opioid analgesics by binding to the opioid receptors in the CNS, and inhibiting the typical actions of opioid analgesics, including analgesia, euphoria, sedation, respiratory depression, miosis, bradycardia, and physical dependence. Naloxone binds to mu-opioid receptors with a high affinity, and a lesser degree to kappa- and gamma-opioid receptors in the CNS.
Naloxone is an opiate antagonist which is used intravenously in emergency situations to reverse the respiratory depression caused by overdoses of heroin, morphine or other opioids. Naloxone has not been linked to serum enzyme elevations during therapy or to clinically apparent liver injury.
Naloxone, also known as narcan or MRZ 2593BR, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene. Naloxone is a drug which is used for the complete or partial reversal of narcotic depression, including respiratory depression, induced by opioids including natural and synthetic narcotics, propoxyphene, methadone and the narcotic-antagonist analgesics: nalbuphine, pentazocine and butorphanol. it is also indicated for the diagnosis of suspected acute opioid overdose. it may also be used as an adjunctive agent to increase blood pressure in the management of septic shock. Naloxone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Naloxone has been detected in multiple biofluids, such as urine and blood. Within the cell, naloxone is primarily located in the cytoplasm. In humans, naloxone is involved in the naloxone action pathway.
Naloxone is an opiate antagonist which is used intravenously in emergency situations to reverse the respiratory depression caused by overdoses of heroin, morphine or other opioids. Naloxone has not been linked to serum enzyme elevations during therapy or to clinically apparent liver injury.
Naloxone, also known as narcan or MRZ 2593BR, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene. Naloxone is a drug which is used for the complete or partial reversal of narcotic depression, including respiratory depression, induced by opioids including natural and synthetic narcotics, propoxyphene, methadone and the narcotic-antagonist analgesics: nalbuphine, pentazocine and butorphanol. it is also indicated for the diagnosis of suspected acute opioid overdose. it may also be used as an adjunctive agent to increase blood pressure in the management of septic shock. Naloxone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Naloxone has been detected in multiple biofluids, such as urine and blood. Within the cell, naloxone is primarily located in the cytoplasm. In humans, naloxone is involved in the naloxone action pathway.
Brand Name:
Vulcanchem
CAS No.:
465-65-6
VCID:
VC0001344
InChI:
InChI=1S/C19H21NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-10H2/t14-,17+,18+,19-/m1/s1
SMILES:
C=CCN1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)O)O4)O
Molecular Formula:
C19H21NO4
Molecular Weight:
327.4 g/mol
Naloxone
CAS No.: 465-65-6
Inhibitors
VCID: VC0001344
Molecular Formula: C19H21NO4
Molecular Weight: 327.4 g/mol
CAS No. | 465-65-6 |
---|---|
Product Name | Naloxone |
Molecular Formula | C19H21NO4 |
Molecular Weight | 327.4 g/mol |
IUPAC Name | (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one |
Standard InChI | InChI=1S/C19H21NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-10H2/t14-,17+,18+,19-/m1/s1 |
Standard InChIKey | UZHSEJADLWPNLE-GRGSLBFTSA-N |
Isomeric SMILES | C=CCN1CC[C@]23[C@@H]4C(=O)CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O |
Impurities | 3-O-allylnaloxone 10alpha-hydroxynaloxone 10beta-hydroxynaloxone 2,2'-binaloxone 7,8-didehydronaloxone 3-O-methylnaloxone Noroxymorphone |
SMILES | C=CCN1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)O)O4)O |
Canonical SMILES | C=CCN1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)O)O4)O |
Appearance | Solid powder |
Colorform | Crystals from ethyl acetate |
Melting Point | 200-205 °C 178 °C 200-205°C |
Physical Description | Solid |
Description | Naloxone is a thebaine derivate with competitive opioid antagonistic properties. Naloxone reverses the effects of opioid analgesics by binding to the opioid receptors in the CNS, and inhibiting the typical actions of opioid analgesics, including analgesia, euphoria, sedation, respiratory depression, miosis, bradycardia, and physical dependence. Naloxone binds to mu-opioid receptors with a high affinity, and a lesser degree to kappa- and gamma-opioid receptors in the CNS. Naloxone is an opiate antagonist which is used intravenously in emergency situations to reverse the respiratory depression caused by overdoses of heroin, morphine or other opioids. Naloxone has not been linked to serum enzyme elevations during therapy or to clinically apparent liver injury. Naloxone, also known as narcan or MRZ 2593BR, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene. Naloxone is a drug which is used for the complete or partial reversal of narcotic depression, including respiratory depression, induced by opioids including natural and synthetic narcotics, propoxyphene, methadone and the narcotic-antagonist analgesics: nalbuphine, pentazocine and butorphanol. it is also indicated for the diagnosis of suspected acute opioid overdose. it may also be used as an adjunctive agent to increase blood pressure in the management of septic shock. Naloxone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Naloxone has been detected in multiple biofluids, such as urine and blood. Within the cell, naloxone is primarily located in the cytoplasm. In humans, naloxone is involved in the naloxone action pathway. |
Related CAS | 357-08-4 (hydrochloride) |
Solubility | Soluble In water, 1,415 mg/L at 25 °C (est) Soluble in chloroform; practically insoluble in petroleum ether 5.64e+00 g/L |
Synonyms | Abello, Naloxone Curamed, Naloxon Dihydride, Naloxone Hydrochloride Hydrobromide, Naloxone Hydrochloride Dihydride, Naloxone Hydrochloride, Naloxone MRZ 2593 MRZ 2593 Br MRZ 2593-Br MRZ 2593Br MRZ-2593 MRZ2593 Nalone Naloxon Curamed Naloxon ratiopharm Naloxon-ratiopharm Naloxone Naloxone Abello Naloxone Hydrobromide Naloxone Hydrochloride Naloxone Hydrochloride Dihydride Naloxone Hydrochloride, (5 beta,9 alpha,13 alpha,14 alpha)-Isomer Naloxone, (5 beta,9 alpha,13 alpha,14 alpha)-Isomer Narcan Narcanti |
Vapor Pressure | 4.25X10-11 mm Hg at 25 °C (est) |
PubChem Compound | 5284596 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume